N'-[1-(3-aminophenyl)ethylidene]acetohydrazide

• IUPAC Name: N-[(E)-1-(3-aminophenyl)ethylideneamino]acetamide
• InChI: InChI=1S/C10H13N3O/c1-7(12-13-8(2)14)9-4-3-5-10(11)6-9/h3-6H,11H2,1-2H3,(H,13,14)/b12-7+
• InChI Key: HNPQEZDFNZWPHV-KPKJPENVSA-N
• Canonical SMILES: CC(=NNC(=O)C)C1=CC(=CC=C1)N
• Isomeric SMILES: C/C(=N\NC(=O)C)/C1=CC(=CC=C1)N
• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol

Description

N'-[1-(3-aminophenyl)ethylidene]acetohydrazide, also known as AEAH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and agriculture. AEAH is a hydrazone derivative of acetohydrazide and is synthesized through a simple and efficient method.

Scientific Research Applications

N'-[1-(3-aminophenyl)ethylidene]acetohydrazide has been extensively studied for its potential applications in various fields. In medicine, this compound has been reported to exhibit anticancer, antimicrobial, and antioxidant properties. This compound has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In addition, this compound has been reported to have antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. This compound has also been shown to scavenge free radicals and protect cells from oxidative damage.

Mechanism of Action

The mechanism of action of N'-[1-(3-aminophenyl)ethylidene]acetohydrazide is not fully understood. However, it is believed that this compound exerts its biological effects through various pathways, including the inhibition of cell proliferation, induction of apoptosis, and modulation of the immune system. This compound has also been reported to inhibit the activity of various enzymes, including tyrosinase and α-glucosidase.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. This compound has been shown to inhibit the production of reactive oxygen species (ROS) and reduce lipid peroxidation. This compound has also been reported to increase the activity of antioxidant enzymes, including superoxide dismutase (SOD) and catalase (CAT). In addition, this compound has been shown to modulate the levels of various cytokines, including interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

N'-[1-(3-aminophenyl)ethylidene]acetohydrazide has several advantages as a research tool. This compound is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. This compound is also relatively inexpensive compared to other research compounds. However, this compound has some limitations. This compound is not very soluble in water, which can limit its use in aqueous solutions. In addition, this compound has not been extensively studied in vivo, which limits its potential applications in animal studies.

Future Directions

There are several future directions for the study of N'-[1-(3-aminophenyl)ethylidene]acetohydrazide. One potential area of research is the development of this compound-based drugs for the treatment of various diseases, including cancer and bacterial infections. Another potential area of research is the study of the mechanism of action of this compound and its potential interactions with other compounds. In addition, the use of this compound in agriculture as a pesticide or herbicide is another potential area of research. Overall, this compound has significant potential for various applications in medicine, agriculture, and other fields, and further research is needed to fully understand its potential.

Synthesis Methods

AEA is synthesized through a simple reaction between acetohydrazide and 3-aminobenzaldehyde in the presence of acetic acid. The reaction mixture is refluxed for several hours, and the resulting solid is filtered and recrystallized. The purity of the synthesized AEA can be confirmed through various spectroscopic techniques, such as IR and NMR.